2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide
CAS No.:
Cat. No.: VC20696287
Molecular Formula: C19H29N3O
Molecular Weight: 315.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H29N3O |
|---|---|
| Molecular Weight | 315.5 g/mol |
| IUPAC Name | 2-amino-N-[(1-benzylpiperidin-2-yl)methyl]-N-cyclopropylpropanamide |
| Standard InChI | InChI=1S/C19H29N3O/c1-15(20)19(23)22(17-10-11-17)14-18-9-5-6-12-21(18)13-16-7-3-2-4-8-16/h2-4,7-8,15,17-18H,5-6,9-14,20H2,1H3 |
| Standard InChI Key | MLCZKCATIVVTFZ-UHFFFAOYSA-N |
| Canonical SMILES | CC(C(=O)N(CC1CCCCN1CC2=CC=CC=C2)C3CC3)N |
Introduction
2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide is a synthetic compound with a complex molecular structure, featuring an amino group, a piperidine moiety, and a cyclopropylpropanamide backbone. This compound is classified as a piperidine derivative, which is significant in medicinal chemistry due to its potential biological activity, particularly in interactions with neurotransmitter systems.
Synthesis
The synthesis of 2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide typically involves multi-step organic reactions. These methods require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like nuclear magnetic resonance spectroscopy and mass spectrometry are commonly employed to characterize the synthesized compound.
Biological Activity and Potential Applications
Preliminary studies suggest that this compound may act as a selective inhibitor of certain enzymes involved in neurotransmitter degradation, enhancing synaptic transmission in cholinergic systems. This mechanism is particularly relevant for neuropharmacological applications, especially in treating neurodegenerative diseases like Alzheimer's disease by inhibiting acetylcholinesterase or similar enzymes.
Comparison with Related Compounds
| Compound | Molecular Weight (g/mol) | Potential Biological Activity |
|---|---|---|
| 2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide | 275.39 | Inhibitor of neurotransmitter degradation enzymes |
| 2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropyl-3-methylbutanamide | 343.5 | Inhibitor of neurotransmitter degradation enzymes |
| (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-3-methyl-butyramide | 331.5 | Potential neuropharmacological applications |
Research Findings and Future Directions
Further studies are necessary to fully elucidate the pharmacodynamics and therapeutic potential of 2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide. The compound's interactions with biological systems, particularly its ability to enhance synaptic transmission, make it a promising candidate for neuropharmacological research.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume